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Compound of Interest

Compound Name: Boc-(2S)-Gly-4-pyranoyl

Cat. No.: B1293150 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Boc-(2S)-Gly-4-pyranoyl is publicly

available at the time of this publication. The following safety and handling guidelines are

compiled from data on structurally related compounds, including Boc-protected amino acids

and tetrahydropyran derivatives, as well as general principles of laboratory safety for novel

chemical entities. Researchers must conduct a thorough risk assessment before using this

compound.

This technical guide provides an in-depth overview of the recommended safety and handling

procedures for Boc-(2S)-Gly-4-pyranoyl for researchers, scientists, and drug development

professionals. Due to the absence of a dedicated Safety Data Sheet (SDS), a conservative

approach to handling, based on the potential hazards of its constituent chemical motifs, is

advised.

Chemical and Physical Properties
Boc-(2S)-Gly-4-pyranoyl is a non-natural amino acid derivative. Its properties, as aggregated

from supplier information, are summarized below.
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Property Value Source

Chemical Name

(2S)-2-{[(tert-

butoxy)carbonyl]amino}-2-

(oxan-4-yl)acetic acid

[1][2]

CAS Number 711017-85-5 [1]

Molecular Formula C12H21NO5 [2]

Molecular Weight 259.3 g/mol [1]

Physical Form Solid [2]

Hazard Identification and Classification
A formal hazard classification for Boc-(2S)-Gly-4-pyranoyl is not established. The following

GHS classification is extrapolated from data on similar Boc-protected amino acids and

tetrahydropyran-containing molecules.[3][4][5]

GHS Pictogram GHS Hazard Class Hazard Statement

alt text
Skin Irritation/Corrosion,

Category 2
H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation, Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure, Category 3

(Respiratory tract irritation)

H335: May cause respiratory

irritation

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[4]

Skin Contact: May cause skin irritation.[4]

Eye Contact: May cause serious eye irritation.[4]
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Ingestion: The toxicological properties have not been thoroughly investigated. Ingestion

should be avoided.[3]

Handling and Storage
Adherence to standard laboratory safety protocols is essential when handling Boc-(2S)-Gly-4-
pyranoyl.

Aspect Guideline

Engineering Controls

Work in a well-ventilated area. For procedures

that may generate dust, use a chemical fume

hood.[6]

Personal Protective Equipment (PPE)

- Safety glasses or goggles. - Chemical-

resistant gloves (e.g., nitrile). - Laboratory coat.

- For dusty operations, a NIOSH-approved

respirator may be necessary.[3]

Hygiene Practices

Avoid contact with skin, eyes, and clothing. Do

not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.[6]

Storage
Store in a tightly sealed container in a cool, dry

place.[3]

Incompatible Materials Strong oxidizing agents.[4]

First Aid Measures
In case of exposure, follow these first aid procedures:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.capotchem.com/doc/viewmsds_3025520-82-2.html
https://www.benchchem.com/product/b1293150?utm_src=pdf-body
https://www.benchchem.com/product/b1293150?utm_src=pdf-body
https://www.benchchem.com/pdf/Part_1_General_Safety_and_Handling_for_All_Labeled_Amino_Acids.pdf
https://www.capotchem.com/doc/viewmsds_3025520-82-2.html
https://www.benchchem.com/pdf/Part_1_General_Safety_and_Handling_for_All_Labeled_Amino_Acids.pdf
https://www.capotchem.com/doc/viewmsds_3025520-82-2.html
https://www.peptide.com/custdocs/MSDS%20DBG001%20Boc-Glycinol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.[3]

Accidental Release and Disposal
Aspect Procedure

Spill Cleanup

For small spills of the solid material, carefully

sweep up and place in a sealed container for

disposal. Avoid generating dust.[5]

Waste Disposal

Dispose of waste in accordance with local,

state, and federal regulations. Do not allow the

chemical to enter drains.[6]

Experimental Workflow and Logic Diagrams
The following diagrams illustrate a safe handling workflow for a typical laboratory experiment

involving a novel chemical like Boc-(2S)-Gly-4-pyranoyl and a logical relationship for risk

assessment.
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Preparation Phase Execution Phase Post-Execution Phase

1. Risk Assessment
(Review available data)

2. Gather Materials
(Chemicals, Glassware, PPE)

3. Prepare Workstation
(Fume hood, spill kit)

4. Weighing
(In ventilated enclosure)

5. Reaction Setup
(Under inert atmosphere if needed)

6. Monitoring Reaction
(Note observations)

7. Work-up & Purification
(e.g., extraction, chromatography)

8. Waste Disposal
(Segregate waste streams)

9. Decontamination
(Glassware, surfaces)

10. Documentation
(Update lab notebook)

Click to download full resolution via product page

Figure 1: A general experimental workflow for the safe handling of Boc-(2S)-Gly-4-pyranoyl.

Start: New Experiment with
Boc-(2S)-Gly-4-pyranoyl

Is a specific SDS available?

Review safety data for:
- Boc-amino acids

- Tetrahydropyran derivatives

No

Identify Potential Hazards:
- Irritation (skin, eye, respiratory)

- Unknown toxicity

Define Control Measures:
- Engineering (fume hood)

- PPE (gloves, goggles)
- Administrative (SOPs)

Proceed with Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BOC-(2S)-GLY-4-PYRANOYL | 711017-85-5 [chemicalbook.com]

2. Boc-(2S)-Gly-4-pyranoyl | CymitQuimica [cymitquimica.com]

3. capotchem.com [capotchem.com]

4. peptide.com [peptide.com]

5. sdfine.com [sdfine.com]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Technical Guide to the Safe Handling of Boc-(2S)-Gly-
4-pyranoyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293150#boc-2s-gly-4-pyranoyl-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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